Cas no 1864016-41-0 (ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate)

Ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a trifluoroethyl group, which enhances metabolic stability and lipophilicity, and an ester moiety that allows for further functionalization. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the trifluoroethyl group contributes to improved binding affinity and selectivity in target interactions. Its well-defined reactivity profile makes it a valuable building block for medicinal chemistry applications, enabling efficient derivatization for lead optimization studies.

ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate structure

1864016-41-0 structure

Product Name:ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

CAS No:1864016-41-0

MF:C₈H₉F₃N₂O₂

MW:222.164472341537

MDL:MFCD29034016

CID:5221081

PubChem ID:121552340

Update Time:2025-05-27

ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylic acid, 1-(2,2,2-trifluoroethyl)-, ethyl ester
- Ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
- ethyl 1-(2,2,2-trifluoroethyl)pyrazole-3-carboxylate
- 1864016-41-0
- DB-400846
- SCHEMBL24724105
- Ethyl1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
- F84696
- DTXSID601155628
- EN300-225057
- ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate
- MDL： MFCD29034016
- Inchi： 1S/C8H9F3N2O2/c1-2-15-7(14)6-3-4-13(12-6)5-8(9,10)11/h3-4H,2,5H2,1H3
- InChI Key： UJZPLXLJLZYVMB-UHFFFAOYSA-N
- SMILES： N1(CC(F)(F)F)C=CC(C(OCC)=O)=N1

Computed Properties

Exact Mass: 222.06161202g/mol
Monoisotopic Mass: 222.06161202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 44.1Å²

ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate Pricemore >>

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